Cas no 1805169-31-6 (2-Bromo-5-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 2-Bromo-5-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1805169-31-6
• MF: C₇H₃BrClF₂NO
• MW: 270.45862698555
• CID: 4858923
• Update Time: 2025-06-08

2-Bromo-5-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C7H3BrClF2NO/c8-6-3(7(10)11)1-4(9)5(2-13)12-6/h1-2,7H
• InChI Key： QCMFZAXJWJQHHM-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CC(=C(C=O)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 2.9
• Topological Polar Surface Area: 30

Additional information on 2-Bromo-5-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde

Comprehensive Overview of 2-Bromo-5-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805169-31-6)

2-Bromo-5-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805169-31-6) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. This compound, characterized by its unique halogenated and difluoromethyl-substituted pyridine core, serves as a critical intermediate in the synthesis of advanced molecules. Its molecular structure, featuring a bromo and chloro substituent alongside a difluoromethyl group, offers exceptional reactivity, making it a valuable building block for drug discovery and crop protection agents.

In recent years, the demand for halogenated pyridine derivatives has surged due to their versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Researchers and manufacturers frequently search for "2-Bromo-5-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde synthesis" or "CAS 1805169-31-6 applications," reflecting its growing importance in synthetic chemistry. The compound's carboxaldehyde functional group further enhances its utility, enabling condensation reactions to form imines or hydrazones, which are pivotal in designing bioactive molecules.

From an environmental and sustainability perspective, the incorporation of difluoromethyl groups into organic compounds has become a hot topic. Fluorinated compounds are known for their metabolic stability and bioavailability, making them ideal candidates for pharmaceutical development. Searches like "fluorinated pyridine aldehydes in drug design" or "eco-friendly synthesis of halogenated pyridines" highlight the intersection of this compound with green chemistry trends. Innovations in catalytic methods and solvent-free reactions are also being explored to optimize the production of 2-Bromo-5-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde while minimizing waste.

The compound's role in agrochemical innovation cannot be overstated. With increasing global focus on food security, researchers are investigating its potential as a precursor for novel pesticides and herbicides. Queries such as "pyridine-based agrochemical intermediates" or "CAS 1805169-31-6 in crop protection" underscore its relevance. The bromo and chloro substituents contribute to the lipophilicity and binding affinity of derived products, enhancing their efficacy against resistant pests.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing 2-Bromo-5-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde. Purity and stability are critical factors, especially for industrial-scale applications. Frequently searched terms such as "analytical methods for halogenated pyridines" or "storage conditions for CAS 1805169-31-6" reflect the practical challenges faced by chemists and suppliers. Proper handling under inert atmospheres and low-temperature storage are often recommended to preserve its integrity.

In summary, 2-Bromo-5-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805169-31-6) stands at the forefront of modern chemical research. Its multifaceted applications, coupled with the rising demand for sustainable and efficient synthetic routes, position it as a compound of enduring significance. Whether in drug development, agrochemicals, or advanced materials, this pyridine derivative continues to inspire innovation and drive scientific progress.